
A Technical Guide to DL-Tryptophan-d5:
Properties, Metabolism, and Analytical

Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DL-Tryptophan-d5

Cat. No.: B138636 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of DL-Tryptophan-d5, a deuterated

isotopologue of the essential amino acid tryptophan. This document covers its fundamental

properties, its role in key metabolic pathways, and its application as an internal standard in

quantitative analytical methodologies. Detailed experimental protocols and visual

representations of metabolic and experimental workflows are included to support researchers

in their study design and execution.

Core Properties of DL-Tryptophan-d5
DL-Tryptophan-d5 is a racemic mixture of D- and L-tryptophan isotopologues where five

hydrogen atoms on the indole ring have been replaced by deuterium. This stable isotope

labeling makes it an invaluable tool in mass spectrometry-based quantitative analysis, as it is

chemically identical to its unlabeled counterpart but distinguishable by its higher mass.
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Property Value Source(s)

Chemical Formula C₁₁H₇D₅N₂O₂ [1]

Molecular Weight ~209.26 g/mol [1]

CAS Number
54-12-6 (for DL-Tryptophan-

d5, major)
[1]

Note: The CAS number for the specific L-enantiomer (L-Tryptophan-d5) is often cited as 62595-

11-3.

Tryptophan Metabolism: Key Signaling Pathways
Tryptophan is a precursor to a variety of bioactive molecules and is metabolized through

several key pathways. The two primary pathways in humans are the Kynurenine pathway and

the Serotonin pathway. Understanding these pathways is crucial for researchers studying the

physiological and pathological roles of tryptophan and its derivatives.

The Kynurenine Pathway
Approximately 95% of dietary tryptophan is metabolized through the kynurenine pathway,

which is initiated by the enzymes Tryptophan 2,3-dioxygenase (TDO) and Indoleamine 2,3-

dioxygenase (IDO). This pathway produces several neuroactive and immunomodulatory

metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. la-press.org [la-press.org]

To cite this document: BenchChem. [A Technical Guide to DL-Tryptophan-d5: Properties,
Metabolism, and Analytical Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138636#dl-tryptophan-d5-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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